![molecular formula C21H26N6O B5646122 3-[(2-{1-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]-3-piperidinyl}-1H-imidazol-1-yl)methyl]pyridine](/img/structure/B5646122.png)
3-[(2-{1-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]-3-piperidinyl}-1H-imidazol-1-yl)methyl]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis The synthesis of complex molecules related to pyrazolo and imidazo-pyridine derivatives involves a variety of strategies, including functionalized 4H-pyrano[3,2-c]pyridines synthesis through reactions involving benzylidenemalononitriles and α-cyanoacrylic esters in the presence of catalytic piperidine. Such methodologies offer routes to diverse scaffolds, including 3,3'-benzylidenebis derivatives and fused systems obtained through subsequent reactions with acetic anhydride (Mekheimer, Mohamed, & Sadek, 1997). Additionally, water-mediated hydroamination and silver-catalyzed aminooxygenation have been employed for the synthesis of methylimidazo[1,2-a]pyridines, highlighting solvent and catalyst roles in enhancing reaction outcomes (Mohan, Rao, & Adimurthy, 2013).
Molecular Structure Analysis The molecular structure of related compounds is characterized by X-ray crystallography, demonstrating sites of protonation and the stability of protonation products. For instance, substituted imidazo[1,2-a]pyridines and their analogues undergo detailed structural evaluation to elucidate the mechanisms of action and structural features critical for biological activity (Kaminski et al., 1987).
Chemical Reactions and Properties Chemical reactions involving the synthesis of imidazo[1,2-a]pyridines often include novel, transition-metal-free methods for constructing C-N, C-O, and C-S bonds, demonstrating the versatility and efficiency of these synthetic approaches (Cao et al., 2014). These methods are pivotal for the development of compounds with potential pharmacological applications.
properties
IUPAC Name |
3-(1-methylpyrazol-4-yl)-1-[3-[1-(pyridin-3-ylmethyl)imidazol-2-yl]piperidin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N6O/c1-25-14-18(13-24-25)6-7-20(28)26-10-3-5-19(16-26)21-23-9-11-27(21)15-17-4-2-8-22-12-17/h2,4,8-9,11-14,19H,3,5-7,10,15-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDZOBHUZFFHZIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)CCC(=O)N2CCCC(C2)C3=NC=CN3CC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2-{1-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]-3-piperidinyl}-1H-imidazol-1-yl)methyl]pyridine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.